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Compound of Interest

Compound Name: 8-Bromoisoquinolin-1(2H)-one

Cat. No.: B576779

An In-depth Technical Guide to 8-Bromoisoquinolin-1(2H)-one

This technical guide provides a comprehensive overview of the chemical properties, IUPAC
name, and synthetic methodologies for 8-Bromoisoquinolin-1(2H)-one, tailored for
researchers, scientists, and professionals in drug development.

Nomenclature

The unequivocally established IUPAC name for this compound is 8-Bromoisoquinolin-1(2H)-
one.[1][2][3]

It is also known by several synonyms, including:

8-Bromoisoquinolin-1-ol[1][2][3]

8-Bromo-1(2H)-isoquinolinone[1][2][3]

8-BROMO-2H-ISOQUINOLIN-1-ONE[1][2][3]

8-Bromo-1-hydroxyisoquinoline[1][2][3]

Chemical Properties

The key chemical and physical properties of 8-Bromoisoquinolin-1(2H)-one are summarized
in the table below for easy reference and comparison.
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Property Value Citations
CAS Number 475994-60-6 [1][4]
Molecular Formula CoHeBrNO [41[5]
Molecular Weight 224.06 g/mol [41[5]
Density 1.6 +£0.1 g/cm3 [11121[3]
Boiling Point 446.1 £ 45.0 °C at 760 mmHg [1][2]13]
Flash Point 223.6 £28.7 °C [1112][3]
Refractive Index 1.630 [1112][3]

Experimental Protocols
Synthesis of 8-Bromoisoquinolin-1(2H)-one

The primary method for the preparation of 8-Bromoisoquinolin-1(2H)-one involves the
electrophilic bromination of an isoquinolinone system.[1][2][3]

General Methodology:

An isoquinolinone substrate is dissolved in a suitable solvent.

¢ An electrophilic brominating agent, such as bromine gas (Brz) or N-bromosuccinimide (NBS),
is added to the reaction mixture.[1][2][3]

e The reaction is allowed to proceed under appropriate conditions, which can be adjusted
based on the specific experimental setup.[1][2][3]

e Upon completion, the desired product, 8-Bromoisoquinolin-1(2H)-one, is isolated and
purified using standard laboratory techniques.

Safety and Handling

8-Bromoisoquinolin-1(2H)-one is classified as an organic bromine compound and may cause
irritation to the eyes, skin, and respiratory system.[1][2][3] When handling this chemical, it is
imperative to use appropriate personal protective equipment, including chemical safety
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goggles, gloves, and respiratory protection.[1][2][3] The compound should be stored away from
open flames, high temperatures, and incompatible materials such as oxidizers and
combustibles.[1][2][3]

Visualizations

The following diagram illustrates the general synthetic workflow for the preparation of 8-
Bromoisoquinolin-1(2H)-one.
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Caption: Synthetic pathway for 8-Bromoisoquinolin-1(2H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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